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Compound of Interest

Compound Name: Moxidectin-d3

Cat. No.: B15622876 Get Quote

Moxidectin-d3: A Technical Overview for
Researchers
For researchers, scientists, and drug development professionals, this guide provides an in-

depth look at the core physicochemical properties and analytical methodologies for

Moxidectin-d3, a critical internal standard in pharmacokinetic and residue analysis studies.

Moxidectin-d3 is the deuterated form of Moxidectin, a potent, broad-spectrum endectocide

from the milbemycin family.[1] Its use as an internal standard is crucial for the accurate

quantification of Moxidectin in various biological matrices through mass spectrometry-based

methods.[2]

Core Physicochemical Properties
The fundamental properties of Moxidectin-d3 are summarized below, providing a foundational

dataset for its application in experimental settings.
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Property Value Source(s)

Molecular Formula C37H50D3NO8 [2][3]

Molecular Weight 642.84 g/mol [3]

Appearance Solid [2]

Solubility
Soluble in Chloroform and

Methanol
[2][4]

Storage Temperature -20°C [2][4]

Chemical Structure
The chemical structure of Moxidectin-d3 is provided below in SMILES (Simplified Molecular-

Input Line-Entry System) and InChI (International Chemical Identifier) formats.

SMILES:O=C([C@@]1([H])[C@@]2(O)[C@@]3([H])--INVALID-LINK--

C(C)=C1)O[C@@]4([H])C--INVALID-LINK--/C--INVALID-LINK--/C=C/C=C2\CO3)

([H])O[C@]5(O--INVALID-LINK--=C/C(C)C)--INVALID-LINK--/C(C5)=N\OC([2H])([2H])

[2H])C4[2]

InChI:InChI=1S/C37H53NO8/c1-21(2)14-25(6)33-26(7)31(38-42-8)19-36(46-33)18-29-17-

28(45-36)13-12-23(4)15-22(3)10-9-11-27-20-43-34-32(39)24(5)16-30(35(40)44-

29)37(27,34)41/h9-12,14,16,21-22,26,28-30,32-34,39,41H,13,15,17-20H2,1-8H3/b10-9+,23-

12+,25-14+,27-11+,38-31-/t22-,26-,28+,29-,30-,32+,33+,34+,36-,37+/m0/s1/i8D3[2][3]

Experimental Protocols: Quantification of
Moxidectin using Moxidectin-d3
Moxidectin-d3 is commonly employed as an internal standard for the quantification of

Moxidectin in biological samples by Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS).[5] The following protocols are generalized procedures and should be optimized for

specific experimental conditions.
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Sample Preparation from Plasma/Serum (Protein
Precipitation)

Aliquoting: Transfer 100-200 µL of the plasma or serum sample into a microcentrifuge tube.

[6]

Internal Standard Spiking: Add a known concentration of Moxidectin-d3 solution to the

sample and briefly vortex.[6]

Protein Precipitation: Add three volumes of cold acetonitrile (e.g., 600 µL for a 200 µL

sample) to precipitate proteins.[6] For enhanced precipitation, 1% formic acid in acetonitrile

can be utilized.[6]

Mixing and Centrifugation: Vortex the mixture vigorously for 1-5 minutes, followed by

centrifugation to pellet the precipitated proteins.[6]

Supernatant Collection: Carefully transfer the clear supernatant to a new tube for LC-MS/MS

analysis.[6]

LC-MS/MS Analysis
The following table outlines typical instrument conditions for the analysis of Moxidectin. These

parameters should be optimized for the specific instrument and column used.
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Parameter Typical Setting Source(s)

LC System UHPLC or HPLC [6]

Column

Agilent Zorbax Eclipse Plus

C18 (50 mm × 2.1 mm, 1.8

µm) or Luna C8(2) (30 x 2.0

mm, 3 µm)

[6]

Mobile Phase A

10 mM ammonium formate

with 0.1% formic acid in water

or 0.01% acetic acid in water

[6]

Mobile Phase B Acetonitrile or Methanol [6]

Flow Rate 0.2 - 0.4 mL/min [6]

Injection Volume 5 - 10 µL [6]

Column Temperature 30 - 40 °C [6]

MS System
Triple Quadrupole Mass

Spectrometer
[6]

Ionization Mode
Electrospray Ionization (ESI),

Positive
[6]

Capillary Voltage 3.5 kV [6]

Source Temperature 150 °C [6]

Desolvation Temperature 500 °C [6]

Desolvation Gas Flow 800 L/h [6]

Detection Mode
Multiple Reaction Monitoring

(MRM)
[6]

MRM Transition (Moxidectin)
640.4 → 528.5 m/z

(Quantification)
[5]

Experimental Workflow Visualization
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The following diagram illustrates a typical workflow for the quantification of Moxidectin in

biological samples using Moxidectin-d3 as an internal standard.

Sample Preparation LC-MS/MS Analysis Data Processing

Biological Sample Collection
(e.g., Plasma, Serum)

Internal Standard Spiking
(Moxidectin-d3)

Protein Precipitation
(e.g., Acetonitrile) Centrifugation Supernatant Transfer LC InjectionPrepared Sample Chromatographic Separation Mass Spectrometry

(MRM Detection) Data AcquisitionIon Signal Quantification
(Peak Area Ratio) Results Reporting

Click to download full resolution via product page

Moxidectin-d3 Analytical Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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